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Compound of Interest

Compound Name: 3-(3-Oxomorpholino)benzoic acid

CAS No.: 1194374-14-5

Cat. No.: B3046096

Get Quote

Executive Summary
3-(3-Oxomorpholino)benzoic acid represents a high-value "privileged scaffold" in modern

medicinal chemistry.[1] Structurally, it combines a polar, hydrogen-bond-accepting morpholin-3-

one ring with a benzoic acid moiety. This specific architecture is critical in the design of Factor

Xa inhibitors (e.g., Rivaroxaban derivatives) and antibacterial agents.[1]

This guide provides a rigorous technical framework for the initial screening of this compound.

Unlike standard library screening, the evaluation of this molecule requires a Fragment-Based

Drug Discovery (FBDD) approach, prioritizing biophysical binding validation and

physiochemical profiling before phenotypic assessment.[1]

Part 1: Physiochemical Profile & Quality Control
(The "Pre-Screen")[1]
Before biological assays, the compound must undergo rigorous quality control. The

morpholinone ring introduces polarity, making this compound significantly more water-soluble

than its phenyl-morpholine analogs, but also prone to specific degradation pathways.
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Structural Integrity Verification[1]
Purity Requirement: >98% (LC-MS/NMR). Impurities such as 3-aminobenzoic acid

(hydrolysis product) can produce false positives in colorimetric assays.[1]

Solubility Assessment: The carboxylic acid tail implies pH-dependent solubility.

Protocol: Kinetic solubility assay in PBS (pH 7.[1]4) and DMSO.[1]

Target: >100 µM in PBS for reliable biochemical screening.

In Silico Molecular Properties
Property Value (Approx) Significance

Molecular Weight ~221.2 Da
Ideal fragment size (<300 Da)

for FBDD.[1]

cLogP 0.5 - 1.2
High hydrophilicity; good oral

bioavailability potential.

H-Bond Donors 1 (COOH)

Critical for active site

anchoring (e.g., Arg/Lys

residues).[1]

H-Bond Acceptors 4 (Morpholinone O/N, COOH)
Facilitates water-mediated

bridging in protein pockets.[1]

Part 2: Primary Bioactivity Screening Protocols
Given the structural homology to the oxazolidinone/morpholinone class of anticoagulants and

antibacterials, the screening strategy must target Serine Proteases and Bacterial Ribosomes.

Target A: Factor Xa Inhibition (Chromogenic Assay)
The morpholin-3-one ring is a known pharmacophore that mimics the P4 binding pocket of

coagulation Factor Xa.

Experimental Protocol:
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Reagents: Human Factor Xa (enzyme), S-2765 (chromogenic substrate), Tris-buffer (pH

7.4).[1]

Preparation: Dissolve 3-(3-Oxomorpholino)benzoic acid in DMSO to 10 mM stock. Serial

dilute (0.1 µM to 100 µM).

Incubation: Mix 10 µL compound + 40 µL Factor Xa (2 nM final). Incubate 10 min @ 37°C.

Initiation: Add 50 µL S-2765 substrate (200 µM).

Readout: Measure Absorbance at 405 nm (cleavage of p-nitroaniline) kinetically for 20 min.

Analysis: Calculate IC50 using a 4-parameter logistic fit. Note: As a fragment, weak inhibition

(IC50 > 10 µM) is expected and considered a "hit" for optimization.

Target B: Antimicrobial Susceptibility (MIC
Determination)
Benzoic acid derivatives often disrupt bacterial membrane pH gradients or inhibit folate

synthesis.[1]

Experimental Protocol:

Strains:S. aureus (ATCC 29213), E. coli (ATCC 25922).[1]

Method: Broth Microdilution (CLSI guidelines).

Workflow:

Inoculate Mueller-Hinton Broth with

CFU/mL.

Add compound (Range: 0.5 – 64 µg/mL).[1]

Incubate 18-24h @ 37°C.

Readout: Visual turbidity check or OD600 measurement.
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Control: Ciprofloxacin (Positive), DMSO (Negative).

Part 3: Screening Logic & Workflow Visualization
The following diagram illustrates the decision tree for evaluating 3-(3-Oxomorpholino)benzoic
acid. It distinguishes between treating the molecule as a Direct Drug Lead versus a Synthetic

Intermediate.

Compound: 3-(3-Oxomorpholino)benzoic acid

Step 1: QC & Solubility
(LCMS >98%, PBS Sol >100µM)

Primary Screening Path

Pass

Path A: Anticoagulant Screen
(Factor Xa Chromogenic)

Homology: Rivaroxaban

Path B: Antimicrobial Screen
(MIC: S. aureus/E. coli)

Homology: Benzoic Acid

Hit Validation (IC50 < 50µM)
Proceed to SPR Binding

Active

Hit Validation (MIC < 32µg/mL)
Proceed to Cytotoxicity

Active

Step 3: Safety Profiling
(HepG2 MTT Assay)
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Caption: Integrated screening workflow prioritization based on structural homology to known

bioactive classes.

Part 4: Structure-Activity Relationship (SAR)
Mechanics[1]
Understanding why this molecule might be active is crucial for interpreting screening data.

The Morpholin-3-one Ring:

Mechanism: Acts as a constrained lactam. The carbonyl oxygen is a strong H-bond

acceptor, often binding to the "oxyanion hole" of serine proteases (e.g., Gly193 in Factor

Xa).[1]

Advantage: Unlike a plain morpholine, the oxo-group planarizes the nitrogen, reducing

metabolic oxidation (N-oxide formation).[1]

The Benzoic Acid Moiety:

Mechanism: The carboxylic acid (-COOH) provides a "warhead" for salt-bridging with basic

residues (Arginine/Lysine) in target proteins.[1]

Linkage: The meta (3-position) substitution pattern creates a "bent" geometry, distinct from

para-substituted analogs, potentially allowing access to unique allosteric pockets.[1]

Part 5: Safety & Toxicology (Cytotoxicity)[1]
Before advancing to animal models, the compound's selectivity index (SI) must be established.

[1]

Protocol: MTT Assay on HepG2 Cells

Seeding: Seed HepG2 cells (10,000/well) in 96-well plates. Adhere for 24h.

Treatment: Treat with compound (1 – 100 µM) for 48h.

Development: Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan crystals with

DMSO.
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Calculation: Cell Viability % = (Abs_sample / Abs_control) × 100.[1]

Threshold: A viable lead must show IC50 > 50 µM in this assay to rule out general

mitochondrial toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EP2837628B1 - Method for preparing rivaroxaban intermediate - Google Patents
[patents.google.com]

2. Morpholine as a privileged structure: A review on the medicinal chemistry and
pharmacological activity of morpholine containing bioactive molecules - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Assessment: Initial Screening & Bioactivity of
3-(3-Oxomorpholino)benzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://patents.google.com/patent/EP2837628B1/en
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://www.benchchem.com/product/b3046096?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/EP2837628B1/en
https://patents.google.com/patent/EP2837628B1/en
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://pubmed.ncbi.nlm.nih.gov/31512284/
https://www.benchchem.com/product/b3046096/docs#technical-assessment-initial-screening-bioactivity-of-3-3-oxomorpholino-benzoic-acid
https://www.benchchem.com/product/b3046096/docs#technical-assessment-initial-screening-bioactivity-of-3-3-oxomorpholino-benzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3046096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b3046096/docs#technical-assessment-initial-
screening-bioactivity-of-3-3-oxomorpholino-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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